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Compound of Interest

Compound Name: 2-(1-Hydroxyethyl)-3-methylphenol

CAS No.: 484016-51-5

Cat. No.: B13835028

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of hydroxyethyl-

methylphenol compounds, a class of molecules garnering increasing interest for their diverse

chemical properties and biological activities. From their synthesis and physicochemical

characteristics to their antioxidant, anti-inflammatory, and neuroprotective effects, this

document serves as a critical resource for researchers and professionals in drug development

and materials science. We will delve into the mechanistic underpinnings of their actions,

provide detailed experimental protocols, and explore their current and potential applications.

Introduction to Hydroxyethyl-Methylphenol
Compounds
Hydroxyethyl-methylphenol compounds are a class of organic molecules characterized by a

phenol ring substituted with both a methyl (-CH₃) group and a hydroxyethyl (-CH₂CH₂OH)

group. The relative positions of these functional groups on the aromatic ring give rise to various
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isomers, each with potentially unique physicochemical properties and biological activities. The

presence of the phenolic hydroxyl group is a key determinant of their antioxidant properties,

while the hydroxyethyl and methyl groups can influence their solubility, reactivity, and

interaction with biological targets.[1]

One of the most well-documented compounds in this class is 5-[(2-Hydroxyethyl)amino]-2-

methylphenol, also known as 2-Methyl-5-hydroxyethylaminophenol.[2] This compound and its

derivatives are of significant interest due to their applications in various industries, including

cosmetics and pharmaceuticals.[2][3] The phenolic nature of these compounds suggests

potential antioxidant capabilities, making them subjects of interest for biochemical research.[3]

Synthesis and Physicochemical Properties
The synthesis of hydroxyethyl-methylphenol compounds can be achieved through various

organic chemistry routes, depending on the desired substitution pattern. The strategic

synthesis of polysubstituted phenols is a critical aspect of modern organic chemistry, as the

precise arrangement of substituents dictates the molecule's biological activity and physical

properties.[4]

Synthesis of 5-[(2-Hydroxyethyl)amino]-o-cresol
A common method for the preparation of 5-(2-hydroxyethyl)amino-o-cresol involves the

condensation reaction of 5-amino-2-methylphenol with ethylene carbonate in a suitable solvent

such as diethylene glycol dimethyl ether, under the catalysis of an organic acid.[5]

Experimental Protocol: Synthesis of 5-(2-hydroxyethyl)amino-o-cresol[5]

Reaction Setup: In a 250 ml four-neck flask equipped with a thermometer and a stirrer, add

12.3g (0.10mol) of 5-amino-2-methylphenol, 10.6g (0.12mol) of ethylene carbonate, 0.30g of

an organic acid catalyst (e.g., trifluoroacetic acid), and 80ml of diethylene glycol dimethyl

ether.

Condensation: Stir the mixture and heat to 150 °C. Maintain this temperature for 12 hours to

allow the condensation reaction to proceed.

Solvent Recovery: After the reaction is complete, distill the reaction mixture under reduced

pressure to recover the solvent.
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Crude Product Isolation: Once the solvent is removed, cool the reaction mixture to obtain the

crude product of 5-(2-hydroxyethyl)amino-o-cresol.

Purification: Recrystallize the crude product from a methanol-water mixture (e.g., 100ml) to

obtain the purified product.

5-amino-2-methylphenol

Reaction Mixture

Ethylene Carbonate Organic Acid Catalyst Diethylene Glycol
Dimethyl Ether

Condensation
(150°C, 12h)

Reduced Pressure
Distillation

Crude Product

Recrystallization
(Methanol/Water)

5-(2-hydroxyethyl)amino-
o-cresol
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Synthesis of 2,6-bis(hydroxymethyl)-4-methylphenol
Another important derivative, 2,6-bis(hydroxymethyl)-4-methylphenol, can be synthesized from

o-cresol and formaldehyde.[6]

Experimental Protocol: Synthesis of 2,6-bis(hydroxymethyl)-4-methylphenol[6]

Reaction Mixture: Combine 108 g of o-cresol, 215 g of 38 wt% formalin, 50 g of sodium

hydroxide, and 200 g of water.

Reaction: Allow the mixture to react for 96 hours at 25 °C.

Neutralization: Neutralize the reaction mixture with acetic acid to obtain the product.

Physicochemical Properties
The physicochemical properties of hydroxyethyl-methylphenol compounds are crucial for their

application and biological activity. For instance, 5-[(2-Hydroxyethyl)amino]-2-methylphenol

(CAS 55302-96-0) is an organic compound with a phenolic structure, which includes a hydroxyl

group (-OH) and an amino group (-NH2) attached to a methyl-substituted aromatic ring.[3] It

typically appears as a solid or crystalline substance and is soluble in water due to the presence

of the hydroxyl and amino groups, which can engage in hydrogen bonding.[3] The presence of

the hydroxyethylamino group enhances its reactivity and potential for forming complexes with

metal ions.[1][3]
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Property
5-[(2-
Hydroxyethyl)amino]-2-
methylphenol

3-(Hydroxymethyl)-2-
methylphenol

CAS Number 55302-96-0[3] 54874-26-9[7]

Molecular Formula C₉H₁₃NO₂[3] C₈H₁₀O₂[7]

Molecular Weight 167.20 g/mol [8] 138.16 g/mol [7]

Appearance
Solid or crystalline

substance[3]
-

Solubility Soluble in water[3] -

Melting Point 90-92 °C[9] -

Boiling Point 366.0 °C at 760 mmHg[9] -

Biological Activities and Mechanisms of Action
Phenolic compounds are well-known for their wide range of biological activities, which are

primarily attributed to their antioxidant properties.[10] These compounds can exert their

protective effects through various mechanisms, including hydrogen atom transfer (HAT), single

electron transfer-proton transfer (SETPT), and sequential proton loss-electron transfer

(SPLET).[10]

Antioxidant Activity
The antioxidant capacity of phenolic compounds is a key area of research. Several in vitro

assays are commonly used to evaluate this activity.

Experimental Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay[11][12]

Reagent Preparation:

Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol).

Prepare a 0.1 mM solution of DPPH in methanol.
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Assay Procedure:

In a 96-well plate, add a specific volume of the test compound at various concentrations.

Add an equal volume of the DPPH working solution to each well.

Prepare a blank (solvent only) and a control (solvent and DPPH solution).

Incubate the plate in the dark at room temperature for 30 minutes.

Measurement:

Measure the absorbance at approximately 517 nm using a spectrophotometer.

Data Analysis:

Calculate the percentage of DPPH radical scavenging activity.

Determine the IC₅₀ value, which is the concentration of the antioxidant required to

scavenge 50% of the initial DPPH radicals. A lower IC₅₀ value indicates higher antioxidant

activity.[4]
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Anti-inflammatory Activity
Chronic inflammation is implicated in a variety of diseases. Phenolic compounds have

demonstrated anti-inflammatory properties by modulating key signaling pathways. A central

player in inflammation is the transcription factor Nuclear Factor-kappa B (NF-κB), which

regulates the expression of pro-inflammatory genes.[13] Many polyphenolic compounds have

been shown to inhibit NF-κB activation.[13][14]

The anti-inflammatory mechanism of phenolic compounds often involves the inhibition of pro-

inflammatory mediators and enzymes such as cyclooxygenase (COX).[2] They can also up- or
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down-regulate transcription factors like NF-κB and Nrf-2, which are involved in the antioxidant

response.[2] For example, some phenolic compounds can prevent the degradation of IκB, an

inhibitor of NF-κB, thereby preventing NF-κB from translocating to the nucleus and activating

pro-inflammatory gene expression.[6]
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Neuroprotective Effects
Neurodegenerative diseases are often associated with oxidative stress and neuroinflammation.

[3] Phenolic compounds are of particular interest for their neuroprotective potential due to their

antioxidant properties and their ability to cross the blood-brain barrier.[3] They can modulate

various molecular mechanisms, including the mitogen-activated protein kinase (MAPK) and

protein kinase B (Akt) signaling pathways, which are related to neuronal survival.[3][15]

The neuroprotective effects of many polyphenols are attributed to their ability to directly

scavenge reactive oxygen and nitrogen species in the brain and chelate transition metal ions.

[15] Furthermore, they can reduce neuroinflammation by attenuating the release of cytokines

like interleukin-1beta (IL-1β) and tumor necrosis factor-alpha (TNF-α).[15]

Interestingly, p-cresol (4-methylphenol), a related compound, has been shown to have dual

effects on neuronal cells. While high concentrations can be neurotoxic, low doses of p-cresol

may induce mild oxidative stress that stimulates the release of brain-derived neurotrophic factor

(BDNF), a key molecule for neuronal survival and plasticity.[16][17][18] This suggests that the

dose and specific structure of methylphenol derivatives are critical determinants of their

neuroprotective or neurotoxic effects.

Applications
The diverse properties of hydroxyethyl-methylphenol compounds have led to their use in

various industrial and commercial applications.

Hair Dyes
5-[(2-Hydroxyethyl)amino]-2-methylphenol is a key ingredient in permanent hair dyes.[2][19] It

acts as a coupler that reacts with a primary intermediate (developer) and an oxidizing agent

(like hydrogen peroxide) to form colorants that penetrate the hair shaft and create a permanent

color.[2][4] These are known as oxidation dyestuffs and are valued for their intense colors and

good fastness.[20]

Pharmaceuticals and Drug Development
The biological activities of hydroxyethyl-methylphenol compounds, particularly their antioxidant,

anti-inflammatory, and neuroprotective properties, make them attractive candidates for drug
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development. They can serve as scaffolds for the synthesis of novel therapeutic agents. For

example, dehydroxymethyl derivatives of epoxyquinomicin C, which are structurally related to

substituted phenols, have been designed as inhibitors of NF-κB activation for potential use in

treating inflammatory diseases and cancer.[5][21]

Other Industrial Applications
Beyond cosmetics and pharmaceuticals, these compounds find use as reagents in organic

synthesis.[3] Their antioxidant properties also make them potentially useful as preservatives

and in materials science.

Future Perspectives
The field of hydroxyethyl-methylphenol compounds holds considerable promise for future

research and development. A deeper understanding of the structure-activity relationships will

enable the design and synthesis of novel derivatives with enhanced biological activities and

specific therapeutic applications. Further investigation into their mechanisms of action,

particularly in modulating signaling pathways related to inflammation and neurodegeneration, is

warranted. The development of efficient and green synthetic methods will also be crucial for

their sustainable production and wider application. As our understanding of the complex

interplay between oxidative stress, inflammation, and chronic diseases grows, the therapeutic

potential of hydroxyethyl-methylphenol compounds is likely to become even more significant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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